Cas no 90390-23-1 ((3,5-dichlorophenyl)methyl(propyl)amine)

• Product Name: (3,5-dichlorophenyl)methyl(propyl)amine
• CAS No: 90390-23-1
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 1950311
• PubChem ID: 457607
• Update Time: 2025-04-21

(3,5-dichlorophenyl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dichlorobenzyl)propan-1-amine
• Benzenemethanamine, 3,5-dichloro-N-propyl-
• (3,5-dichlorophenyl)methyl(propyl)amine
• N-[(3,5-dichlorophenyl)methyl]propan-1-amine
• EN300-165819
• 90390-23-1
• CHEMBL1178169
• DTXSID80238142
• [(3,5-DICHLOROPHENYL)METHYL](PROPYL)AMINE

• Inchi： 1S/C10H13Cl2N/c1-2-3-13-7-8-4-9(11)6-10(12)5-8/h4-6,13H,2-3,7H2,1H3
• InChI Key： HVFOYCRLGUUJIF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CNCCC)Cl

Computed Properties

• Exact Mass: 217.042505
• Monoisotopic Mass: 217.042505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 3.4

Experimental Properties

• Density: 1.16
• Boiling Point: 276.3°C at 760 mmHg
• Flash Point: 120.9°C
• Refractive Index: 1.534